4-ethoxy-N-[1-(3-methoxyphenyl)ethyl]benzamide

• IUPAC Name: 4-ethoxy-N-[1-(3-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C18H21NO3/c1-4-22-16-10-8-14(9-11-16)18(20)19-13(2)15-6-5-7-17(12-15)21-3/h5-13H,4H2,1-3H3,(H,19,20)
• InChI Key: LUNSSPBIWONDTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(C)C2=CC(=CC=C2)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

4-ethoxy-N-[1-(3-methoxyphenyl)ethyl]benzamide is a chemical compound that belongs to the class of benzamide derivatives. This compound has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[1-(3-methoxyphenyl)ethyl]benzamide is not fully understood. However, it has been reported to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4). These enzymes are involved in the production of inflammatory mediators, and their inhibition can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, reduce inflammation, and alleviate pain. It has also been shown to have a neuroprotective effect and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-ethoxy-N-[1-(3-methoxyphenyl)ethyl]benzamide in lab experiments is its potential as a drug candidate for treating various diseases. Its anticancer, anti-inflammatory, and analgesic properties make it a promising compound for drug development. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-ethoxy-N-[1-(3-methoxyphenyl)ethyl]benzamide. One of the areas that require further investigation is its mechanism of action. Understanding how this compound works at the molecular level can provide insights into its potential applications in various fields. Another area that requires further research is its pharmacokinetics and pharmacodynamics. This information can help in the development of more effective and safe drugs based on this compound. Additionally, exploring the potential of this compound as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease can be a promising area of research.

Synthesis Methods

The synthesis of 4-ethoxy-N-[1-(3-methoxyphenyl)ethyl]benzamide involves the reaction of 4-ethoxybenzoic acid with 3-methoxyphenylacetic acid in the presence of thionyl chloride and N,N-dimethylformamide. The resulting product is then treated with ethylenediamine and benzoyl chloride to yield the final product. This method has been reported in the literature and has been used by many researchers to synthesize this compound.

Scientific Research Applications

4-ethoxy-N-[1-(3-methoxyphenyl)ethyl]benzamide has shown potential in various scientific research areas. One of the most significant applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate for treating various diseases. It has been reported to have anticancer, anti-inflammatory, and analgesic properties.